Cas no 854671-69-5 (2,4-Dimethyl-3,5-dinitrobenzoic acid)

• Product Name: 2,4-Dimethyl-3,5-dinitrobenzoic acid
• CAS No: 854671-69-5
• MF: C₉H₈N₂O₆
• MW: 240.169622421265
• CID: 1092231
• Update Time: 2025-06-09

2,4-Dimethyl-3,5-dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-3,5-dinitrobenzoic acid

• Inchi： 1S/C9H8N2O6/c1-4-6(9(12)13)3-7(10(14)15)5(2)8(4)11(16)17/h3H,1-2H3,(H,12,13)
• InChI Key： OKNMMXSNHQCDPF-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=C(C)C(=C1C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 2,4-Dimethyl-3,5-dinitrobenzoic acid

2,4-Dimethyl-3,5-dinitrobenzoic Acid (CAS No. 854671-69-5): An Overview of Its Properties and Applications

2,4-Dimethyl-3,5-dinitrobenzoic acid (CAS No. 854671-69-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two methyl groups and two nitro groups attached to a benzoic acid backbone. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable compound for various applications.

The molecular formula of 2,4-Dimethyl-3,5-dinitrobenzoic acid is C₁₀H₁₀N₂O₆, and its molecular weight is approximately 262.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain chemical reactions where controlled solubility is required.

In terms of its chemical reactivity, 2,4-Dimethyl-3,5-dinitrobenzoic acid exhibits several notable properties. The presence of the nitro groups makes it an excellent electron-withdrawing group, which can influence the reactivity of the adjacent functional groups. This characteristic is particularly useful in synthetic chemistry, where the compound can serve as a starting material for the synthesis of more complex molecules. Additionally, the carboxylic acid group can participate in various reactions such as esterification, amide formation, and metal complexation.

Recent research has explored the potential applications of 2,4-Dimethyl-3,5-dinitrobenzoic acid in the development of new materials and pharmaceuticals. One area of interest is its use as a building block for the synthesis of advanced functional materials. For example, studies have shown that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. The unique electronic properties of the nitro groups can also contribute to improved conductivity and optical properties in these materials.

In the pharmaceutical industry, 2,4-Dimethyl-3,5-dinitrobenzoic acid has been investigated for its potential therapeutic applications. Research has focused on its anti-inflammatory and anti-cancer properties. Preliminary studies have demonstrated that derivatives of this compound can exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2,4-Dimethyl-3,5-dinitrobenzoic acid-based compounds could be developed into novel anti-inflammatory drugs for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, there is growing interest in exploring the anti-cancer potential of 2,4-Dimethyl-3,5-dinitrobenzoic acid. Studies have shown that certain derivatives can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes these compounds promising candidates for cancer therapy. Ongoing research aims to optimize the structure and potency of these derivatives to enhance their therapeutic efficacy and reduce potential side effects.

Beyond its direct applications in materials science and pharmaceuticals, 2,4-Dimethyl-3,5-dinitrobenzoic acid has also been used as a reference compound in analytical chemistry. Its well-defined structure and predictable behavior make it an ideal standard for calibration purposes in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These applications highlight the compound's versatility and importance in both fundamental research and practical applications.

In conclusion, 2,4-Dimethyl-3,5-dinitrobenzoic acid (CAS No. 854671-69-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure endows it with valuable properties that make it suitable for use in advanced materials development, pharmaceutical research, and analytical chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.